Cas no 1394986-72-1 (Isopropyl 2-fluoro-3-isopropoxybenzoate)

• Product Name: Isopropyl 2-fluoro-3-isopropoxybenzoate
• CAS No: 1394986-72-1
• MF: C₁₃H₁₇FO₃
• MW: 240.27
• CID: 5079603
• Update Time: 2025-10-30

Isopropyl 2-fluoro-3-isopropoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Isopropyl 2-fluoro-3-isopropoxybenzoate

• Inchi： 1S/C13H17FO3/c1-8(2)16-11-7-5-6-10(12(11)14)13(15)17-9(3)4/h5-9H,1-4H3
• InChI Key： DOAABQODAXIFQI-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(OC(C)C)C=1F)(=O)OC(C)C

Additional information on Isopropyl 2-fluoro-3-isopropoxybenzoate

Isopropyl 2-fluoro-3-isopropoxybenzoate (CAS No. 1394986-72-1): A Comprehensive Overview

Isopropyl 2-fluoro-3-isopropoxybenzoate, chemically designated as CAS No. 1394986-72-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional properties, has been explored for its potential applications in various biochemical pathways and drug formulations. The fluorine and isopropoxy substituents in its molecular structure contribute to its distinct reactivity and biological activity, making it a subject of intense study among researchers.

The molecular structure of Isopropyl 2-fluoro-3-isopropoxybenzoate consists of a benzoate core with substituents that enhance its solubility and interaction with biological targets. The presence of a fluorine atom at the 2-position and an isopropoxy group at the 3-position imparts specific electronic and steric properties to the molecule. These features are crucial in determining its pharmacokinetic behavior and potential therapeutic efficacy. The compound's ability to modulate enzyme activity and receptor binding has been a focal point in recent studies, particularly in the development of novel drugs targeting neurological disorders.

Recent advancements in medicinal chemistry have highlighted the significance of fluorinated aromatic compounds in drug design. The introduction of fluorine atoms into organic molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. In the case of Isopropyl 2-fluoro-3-isopropoxybenzoate, the fluorine substituent plays a pivotal role in optimizing its pharmacological properties. Studies have demonstrated that fluorinated benzoates exhibit promising activities as intermediates in the synthesis of pharmacologically active agents. The compound's structural framework allows for further derivatization, enabling researchers to tailor its properties for specific therapeutic applications.

One of the most compelling aspects of Isopropyl 2-fluoro-3-isopropoxybenzoate is its potential role in addressing neurological disorders. Research has indicated that fluorinated benzoates can interact with neurotransmitter receptors and ion channels, potentially offering therapeutic benefits in conditions such as epilepsy, depression, and cognitive dysfunction. The isopropoxy group further enhances the compound's ability to cross the blood-brain barrier, facilitating its entry into neural tissues. This property makes it an attractive candidate for developing treatments that target central nervous system disorders.

The synthesis of Isopropyl 2-fluoro-3-isopropoxybenzoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as fluorination reactions and etherification are critical in constructing the desired molecular framework. The use of high-performance analytical techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has been instrumental in characterizing the compound's structure and purity.

In addition to its pharmaceutical applications, Isopropyl 2-fluoro-3-isopropoxybenzoate has shown promise in agrochemical research. The unique combination of functional groups in its structure makes it a versatile intermediate for synthesizing bioactive compounds that can be used as pesticides or herbicides. The fluorine atom, in particular, contributes to the compound's stability under environmental conditions, enhancing its efficacy as an agrochemical agent. Further research is ongoing to explore novel derivatives of this compound that could offer improved performance in crop protection applications.

The safety profile of Isopropyl 2-fluoro-3-isopropoxybenzoate is another critical aspect that has been thoroughly investigated. Extensive toxicological studies have been conducted to assess its acute and chronic toxicity, as well as its potential for irritation or sensitization upon exposure. These studies have provided valuable insights into the compound's safety margins, helping researchers determine appropriate dosages and exposure limits for both laboratory and clinical settings. The findings from these studies have been instrumental in guiding regulatory approvals and ensuring that the compound can be used safely in various applications.

Future directions in the research of Isopropyl 2-fluoro-3-isopropoxybenzoate include exploring its potential as a lead compound for drug discovery programs. By leveraging computational chemistry tools and high-throughput screening techniques, researchers aim to identify novel derivatives with enhanced pharmacological properties. The integration of machine learning algorithms into drug design processes has accelerated the identification of promising candidates for further optimization. This interdisciplinary approach holds great promise for accelerating the development of new therapeutic agents based on fluorinated benzoates.

The industrial production of Isopropyl 2-fluoro-3-isopropoxybenzoate is another area of focus, with efforts aimed at scaling up synthesis processes to meet growing demand from pharmaceutical companies. Advances in green chemistry principles have led to the development of more sustainable synthetic routes that minimize waste generation and energy consumption. These innovations not only improve cost efficiency but also align with global efforts to promote environmental sustainability in chemical manufacturing.

In conclusion, Isopropyl 2-fluoro-3-isopropoxybenzoate (CAS No. 1394986-72-1) is a multifaceted compound with significant potential across multiple domains including pharmaceuticals, agrochemicals, and material science. Its unique structural features, characterized by the presence of a fluorine atom and an isopropyloxy group, make it a valuable intermediate for synthesizing bioactive molecules with diverse applications. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance as a cornerstone in modern chemical innovation.